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Compound of Interest

Compound Name: Chlorothen

Cat. No.: B086339

For laboratory professionals, ensuring a safe environment through the meticulous handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Chlorothen (1,1,1-trichloroethane), a common solvent
in research and development. Adherence to these procedures is critical for minimizing
exposure risks and ensuring regulatory compliance.

Immediate Safety and Handling Protocols

When working with Chlorothen, a series of procedural steps must be followed to ensure the
safety of all personnel. This involves the correct use of personal protective equipment (PPE),
proper handling techniques in designated areas, and established protocols for accidental
exposure.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1][2]

e An accessible safety shower and eyewash station are mandatory in the immediate work
area.[2][3]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles with side-shields are required.[3]
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e Hand Protection: Wear protective gloves. Given the nature of chlorinated solvents,
fluorinated rubber gloves are recommended.[1][3]

» Body Protection: An impervious, flame-resistant lab coat or apron should be worn.[1][3] Full-
length pants and closed-toe shoes are also required.[1]

» Respiratory Protection: If working outside of a fume hood or in poorly ventilated areas, a
government-approved respirator is necessary.[2][3][4]

Handling Procedures:

e Avoid breathing vapors or mist.[1][3][5]

e Do not eat, drink, or smoke in the handling area.[3][6]

e Wash hands thoroughly after handling the product.[1][3]
o Keep the container tightly closed when not in use.[3][6]

» Store in a cool, dry, well-ventilated place away from incompatible materials such as acids,
alkali metals, and strong reducing agents.[1][5][7]

Quantitative Data Summary

The following table summarizes key quantitative data for Chlorothen (1,1,1-trichloroethane).
This information is critical for risk assessment and exposure management.
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Property Value Source
Boiling Point 165°F (74°C) [5]
Vapor Pressure 100 mmHg @ 20°C [5]
Specific Gravity 1.321 @ 25/25°C [5]
Solubility in Water 0.07 g/100g @ 25°C [5]
Oral LD50 (Rat) >10,000 mg/kg [5]
Dermal LD50 (Rabbit) ~15,000 mg/kg [5]
Inhalation LC50 (Mouse) 8450 ppm (4 hours) [4]

o LFL: 7.5% @ 25°C, UFL:
Flammable Limits [5]
12.5% @ 25°C

Emergency and Disposal Plans

A clear and concise plan for emergencies and the proper disposal of Chlorothen is a critical
component of laboratory safety.

First Aid Measures:

 Inhalation: Immediately move the individual to fresh air.[1][3] If breathing is difficult, provide
artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes.[1][3][7]

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3]
Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with
water.[3] Seek immediate medical attention.

Spill and Leak Procedures:
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o Evacuate the area and shut off all ignition sources.
e Wear the appropriate PPE as described above.

o For small spills, use an absorbent material like diatomite or universal binders to soak up the
liquid.[3][7]

o Collect the absorbed material and contaminated surfaces into a sealed, vapor-tight plastic
bag for disposal.[7]

» Clean the spill area with alcohol followed by a strong soap and water solution.[7]
e Do not allow the chemical to enter drains or waterways.[3][5]
Disposal Plan:

o Dispose of Chlorothen and any contaminated materials in accordance with all applicable
federal, state, and local regulations.[3][5]

e Do not dump into sewers, on the ground, or into any body of water.[5]

o Empty containers may still pose a hazard and must be disposed of properly.[5] Do not cut or
weld empty containers due to the risk of explosion.[5]

Experimental Workflow for Safe Handling

To provide a clear, step-by-step visual guide, the following diagram illustrates the workflow for
the safe handling of Chlorothen, from preparation to disposal.
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Caption: Workflow for the safe handling of Chlorothen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. wcu.edu [wcu.edu]
. Safety Guideline [chemtrack.org]

. file.medchemexpress.com [file.medchemexpress.com]

. uww.edu [uww.edu]

1
2
3
e 4. sds.chemtel.net [sds.chemtel.net]
5
6. chemos.de [chemos.de]

7

. CHLOROTHEN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Chlorothen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086339#personal-protective-equipment-for-handling-
chlorothen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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